Cas no 2169004-41-3 (ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate
• CAS No: 2169004-41-3
• MF: C₁₁H₁₄BrNO₂S
• MW: 304.203361034393
• CID: 6592691
• PubChem ID: 165794234
• Update Time: 2025-05-20

ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate
• 2169004-41-3
• EN300-1456198

• Inchi： 1S/C11H14BrNO2S/c1-2-15-11(14)9-5-13-4-8(9)7-3-10(12)16-6-7/h3,6,8-9,13H,2,4-5H2,1H3
• InChI Key： VWILSQYEXUTOPU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 302.99286g/mol
• Monoisotopic Mass: 302.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.6Ų

Additional information on ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate

Introduction to Ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate (CAS No. 2169004-41-3)

Ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate, a compound with the chemical formula C₁₁H₁₁BrN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of both a thiophene ring and a pyrrolidine moiety makes it an intriguing candidate for further investigation, particularly in the context of medicinal chemistry.

The CAS number 2169004-41-3 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, which is crucial for collaborative projects and regulatory compliance.

The ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate structure is notable for its potential biological activity. The combination of a brominated thiophene ring and a pyrrolidine carboxylate group suggests that this compound may exhibit properties suitable for various therapeutic applications. Specifically, the bromine substituent can enhance binding affinity to biological targets, while the pyrrolidine ring is often found in bioactive molecules due to its ability to form hydrogen bonds and interact with proteins.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate for potential drug candidates. Molecular docking studies have shown that this compound can interact with various enzymes and receptors, suggesting its utility in addressing multiple disease pathways. For instance, preliminary studies have indicated that it may have inhibitory effects on enzymes involved in cancer cell proliferation and inflammation.

The 5-bromothiophen-3-yl moiety is particularly interesting from a synthetic chemistry perspective. Thiophene derivatives are well-documented for their pharmacological properties, and modifications at specific positions on the thiophene ring can significantly alter biological activity. The bromine atom at the 5-position enhances reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular frameworks, which are often required for achieving high efficacy in drug development.

In the realm of drug discovery, ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate represents a promising scaffold for developing novel therapeutics. Its unique structural features make it amenable to modifications that can optimize pharmacokinetic properties, such as solubility and metabolic stability. Additionally, the compound's ability to engage with multiple biological targets suggests that it could be developed into a polypharmacological agent, addressing several symptoms or mechanisms simultaneously.

Current research is exploring the synthetic pathways to ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate with an emphasis on scalability and cost-effectiveness. Efficient synthetic routes are essential for transitioning from laboratory-scale production to industrial manufacturing. Advances in green chemistry principles have also influenced these efforts, promoting methods that minimize waste and reduce environmental impact.

The pyrrolidine carboxylate group in ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate contributes to its versatility as a building block in medicinal chemistry. Pyrrolidine derivatives are known for their role in various pharmacological contexts, including central nervous system (CNS) drugs and cardiovascular agents. The carboxylate functionality further enhances its reactivity, enabling conjugation with other biomolecules or further derivatization to tailor specific biological activities.

As interest in targeted therapies grows, compounds like ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate are being evaluated for their potential use in precision medicine approaches. By understanding how these molecules interact with specific genetic or molecular profiles, researchers can develop more personalized treatment strategies. This aligns with broader trends in healthcare where individualized patient care is becoming increasingly important.

The future of ethyl 4-(5-bromothiophen-3-yl)pyrrolidine-3-carboxylate lies in its exploration across different therapeutic areas. Ongoing clinical trials and preclinical studies are expected to provide more insights into its efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.